Cas no 1261545-70-3 (2-Chloro-5-hydroxy-3-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Chloro-5-hydroxy-3-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261545-70-3
• MF: C₁₁H₅Cl₄NO
• MW: 308.975498914719
• CID: 4921126
• Update Time: 2025-06-08

2-Chloro-5-hydroxy-3-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-hydroxy-3-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4NO/c12-8-3-10(14)9(13)2-6(8)7-1-5(17)4-16-11(7)15/h1-4,17H
• InChI Key： ZLJFMUGUTJIQJT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=NC=C(C=1)O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 5
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-5-hydroxy-3-(2,4,5-trichlorophenyl)pyridine

2-Chloro-5-hydroxy-3-(2,4,5-trichlorophenyl)pyridine: An Overview of a Promising Compound (CAS No. 1261545-70-3)

2-Chloro-5-hydroxy-3-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261545-70-3) is a multifaceted compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its complex molecular structure, has shown potential in various applications, including as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

The molecular formula of 2-Chloro-5-hydroxy-3-(2,4,5-trichlorophenyl)pyridine is C₁₃H₆Cl₄N₁O₁, and its molecular weight is 347.99 g/mol. The compound features a pyridine ring substituted with a 2,4,5-trichlorophenyl group and a 2-chloro-5-hydroxy moiety. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable candidate for further research and development.

In recent years, the study of 2-Chloro-5-hydroxy-3-(2,4,5-trichlorophenyl)pyridine has expanded beyond its initial applications as an intermediate. Researchers have explored its potential as a lead compound for the development of novel pharmaceuticals. One notable area of interest is its activity against certain types of bacteria and fungi. Studies have shown that this compound exhibits significant antimicrobial properties, which could be harnessed for the development of new antibiotics or antifungal agents.

Beyond its antimicrobial potential, 2-Chloro-5-hydroxy-3-(2,4,5-trichlorophenyl)pyridine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural complexity of 2-Chloro-5-hydroxy-3-(2,4,5-trichlorophenyl)pyridine also lends itself to synthetic modifications. Chemists have developed various methods to synthesize this compound with high yield and purity. One such method involves the reaction of 2-chloro-5-hydroxypyridine with 2,4,5-trichlorophenylboronic acid in the presence of a palladium catalyst. This synthetic route not only provides a reliable method for producing the compound but also allows for the introduction of additional functional groups to enhance its biological activity.

In addition to its pharmaceutical applications, 2-Chloro-5-hydroxy-3-(2,4,5-trichlorophenyl)pyridine has been studied for its potential use in agrochemicals. Research has shown that this compound can act as a potent herbicide against certain weed species. Its ability to selectively target specific plants while minimizing harm to crops makes it an attractive option for agricultural applications.

The environmental impact of 2-Chloro-5-hydroxy-3-(2,4,5-trichlorophenyl)pyridine is another important consideration in its development and use. Studies have been conducted to evaluate its biodegradability and potential ecological effects. Preliminary results suggest that the compound degrades relatively quickly in soil and water environments, reducing the risk of long-term environmental contamination.

To further understand the mechanisms underlying the biological activities of 2-Chloro-5-hydroxy-3-(2,4,5-trichlorophenyl)pyridine, researchers have employed advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques have provided detailed insights into the compound's structure and interactions with biological targets.

In conclusion, 2-Chloro-5-hydroxy-3-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261545-70-3) is a versatile compound with a wide range of potential applications in pharmaceuticals and agrochemicals. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.